N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H13N3OS/c1-10-3-5-11(6-4-10)16-12(17)9-18-13-14-7-2-8-15-13/h2-8H,9H2,1H3,(H,16,17)
• InChI Key: NPKOIAKYMMERKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide, also known as MPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTA belongs to the class of thioacetamide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide exerts its biological effects by binding to specific molecular targets, such as enzymes and receptors, and modulating their activity. The exact mechanism of action of this compound is still under investigation, but it is believed to involve the inhibition of certain metabolic pathways and signaling cascades.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. The compound has also been shown to modulate the activity of certain enzymes and receptors involved in various metabolic pathways, such as the cytochrome P450 system and the adenosine triphosphate (ATP) synthase complex.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide has several advantages as a research tool, including its potent inhibitory activity against specific molecular targets and its relative ease of synthesis. However, the compound also has some limitations, such as its potential toxicity and the need for further optimization to improve its selectivity and potency.

Future Directions

There are several potential future directions for N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide research, including the development of more potent and selective derivatives, the investigation of its potential applications in drug discovery and development, and the elucidation of its exact mechanism of action. Additionally, this compound may have potential applications in other scientific fields, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide involves the reaction of 4-methylphenyl isothiocyanate with 2-aminopyrimidine in the presence of a suitable solvent and catalyst. The resulting product is then purified through various chromatographic techniques to obtain pure this compound.

Scientific Research Applications

N-(4-methylphenyl)-2-(2-pyrimidinylthio)acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development.